Cas no 1987045-85-1 (5-\u200bAmino-\u200bN,\u200bN-\u200bdimethyl-1,2,4-oxadiazole-3-methanamine Hydrochloric Acid)

• Product Name: 5-\u200bAmino-\u200bN,\u200bN-\u200bdimethyl-1,2,4-oxadiazole-3-methanamine Hydrochloric Acid
• CAS No: 1987045-85-1
• MF: C₅H₁₁ClN₄O
• MW: 178.620039224625
• CID: 4710225
• Update Time: 2025-06-15

5-\u200bAmino-\u200bN,\u200bN-\u200bdimethyl-1,2,4-oxadiazole-3-methanamine Hydrochloric Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(Dimethylamino)methyl]-1,2,4-oxadiazol-5-amine hydrochloride
• 5-\u200bAmino-\u200bN,\u200bN-\u200bdimethyl-1,2,4-oxadiazole-3-methanamine Hydrochloric Acid

• Inchi： 1S/C5H10N4O.ClH/c1-9(2)3-4-7-5(6)10-8-4;/h3H2,1-2H3,(H2,6,7,8);1H
• InChI Key： ZPKSIVIEVUCAHK-UHFFFAOYSA-N
• SMILES： Cl.O1C(N)=NC(CN(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Topological Polar Surface Area: 68.2

Additional information on 5-\u200bAmino-\u200bN,\u200bN-\u200bdimethyl-1,2,4-oxadiazole-3-methanamine Hydrochloric Acid

Introduction to 5-Amino-N,N-dimethyl-1,2,4-oxadiazole-3-methanamine Hydrochloric Acid (CAS No. 1987045-85-1)

5-Amino-N,N-dimethyl-1,2,4-oxadiazole-3-methanamine Hydrochloric Acid, identified by its CAS number 1987045-85-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxadiazole class of heterocyclic molecules, which have garnered considerable attention due to their versatile biological activities and structural properties. The presence of an amino group at the 5-position and a dimethylamino substituent at the 1-position, coupled with the hydrochloric acid salt form, enhances its solubility and reactivity, making it a valuable intermediate in drug development.

The N,N-dimethylamino moiety in the molecular structure contributes to the compound's basicity, which is a critical factor in its interaction with various biological targets. This feature has been exploited in several research studies aiming to develop novel pharmacophores for treating neurological disorders, infectious diseases, and inflammation-related conditions. The 1,2,4-oxadiazole core is known for its stability and ability to participate in hydrogen bonding, making it an ideal scaffold for designing molecules with enhanced binding affinity.

Recent advancements in medicinal chemistry have highlighted the potential of oxadiazole derivatives as scaffolds for small-molecule drugs. For instance, studies have demonstrated that modifications at the 3-position of the oxadiazole ring can significantly alter the pharmacokinetic properties of the compound. In particular, 5-amino-N,N-dimethyl-1,2,4-oxadiazole-3-methanamine Hydrochloric Acid has been investigated for its role in developing inhibitors of enzymes involved in cancer metabolism. The hydrochloric acid salt form ensures that the compound remains stable under various storage conditions while maintaining its reactivity in solution-phase reactions.

In vitro studies have shown that this compound exhibits inhibitory activity against certain kinases and proteases, which are overexpressed in tumor cells. The dimethylamino group facilitates optimal positioning within the active site of these enzymes, leading to potent inhibition. Furthermore, the hydrochloric acid component aids in maintaining the compound's bioavailability by enhancing its solubility in aqueous environments. This characteristic is particularly important for drug formulations intended for oral or intravenous administration.

The synthesis of 5-Amino-N,N-dimethyl-1,2,4-oxadiazole-3-methanamine Hydrochloric Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the oxadiazole ring and subsequent functional group transformations to introduce the amino and dimethylamino substituents. The final conversion to the hydrochloric acid salt is typically achieved through an acid-base reaction with hydrochloric acid.

From a pharmaceutical perspective, this compound serves as a versatile building block for more complex drug molecules. Researchers have leveraged its structural framework to design derivatives with improved pharmacological profiles. For example, appending additional pharmacophoric groups at strategic positions on the oxadiazole core has led to compounds with enhanced selectivity and reduced toxicity. Such modifications are crucial for translating preclinical findings into viable therapeutic agents.

The growing interest in 5-Amino-N,N-dimethyl-1,2,4-oxadiazole-3-methanamine Hydrochloric Acid is also driven by its potential applications in drug discovery platforms that utilize high-throughput screening techniques. Its well-defined structure and predictable reactivity make it an ideal candidate for library compounds used in virtual screening and experimental assays. By integrating this compound into such platforms, researchers can accelerate the identification of novel drug candidates targeting various disease pathways.

The chemical stability of 5-Amino-N,N-dimethyl-1,2,4-oxadiazole-3-methanamine Hydrochloric Acid is another critical factor that contributes to its utility in pharmaceutical applications. The hydrochloric acid salt form ensures that the compound remains stable during storage and transport while maintaining its integrity under physiological conditions. This stability is essential for ensuring consistent performance throughout clinical trials and commercial drug formulations.

In conclusion,5-Amino-N,N-dimethyl-1,2,4-oxadiazole-3-methanamine Hydrochloric Acid (CAS No. 1987045-85-1) represents a promising candidate for further exploration in medicinal chemistry and drug development. Its unique structural features and biological activities make it a valuable tool for designing novel therapeutic agents with potential applications across multiple therapeutic areas. As research continues to uncover new applications for this compound,N,N-dimethylamino, hydrochloric acid, and other key structural elements will undoubtedly play pivotal roles in shaping future drug discovery efforts.